2,2-Dimethyl-6-acetyl-2H-1-benzopyran
2,2-Dimethyl-6-acetyl-2H-1-benzopyran
6-Acetyl-2, 2-dimethyl-2H-1-benzopyran, also known as demethoxyencecalin or 1-(2, 2-dimethyl-2H-chromen-6-yl)ethanone, belongs to the class of organic compounds known as 2, 2-dimethyl-1-benzopyrans. These are organic compounds containing a 1-benzopyran moiety that carries two methyl groups at the 2-position. 6-Acetyl-2, 2-dimethyl-2H-1-benzopyran is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 6-acetyl-2, 2-dimethyl-2H-1-benzopyran is primarily located in the membrane (predicted from logP). Outside of the human body, 6-acetyl-2, 2-dimethyl-2H-1-benzopyran can be found in fats and oils and sunflower. This makes 6-acetyl-2, 2-dimethyl-2H-1-benzopyran a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
19013-07-1
VCID:
VC0101448
InChI:
InChI=1S/C13H14O2/c1-9(14)10-4-5-12-11(8-10)6-7-13(2,3)15-12/h4-8H,1-3H3
SMILES:
CC(=O)C1=CC2=C(C=C1)OC(C=C2)(C)C
Molecular Formula:
C13H14O2
Molecular Weight:
202.25 g/mol
2,2-Dimethyl-6-acetyl-2H-1-benzopyran
CAS No.: 19013-07-1
Main Products
VCID: VC0101448
Molecular Formula: C13H14O2
Molecular Weight: 202.25 g/mol
| CAS No. | 19013-07-1 |
|---|---|
| Product Name | 2,2-Dimethyl-6-acetyl-2H-1-benzopyran |
| Molecular Formula | C13H14O2 |
| Molecular Weight | 202.25 g/mol |
| IUPAC Name | 1-(2,2-dimethylchromen-6-yl)ethanone |
| Standard InChI | InChI=1S/C13H14O2/c1-9(14)10-4-5-12-11(8-10)6-7-13(2,3)15-12/h4-8H,1-3H3 |
| Standard InChIKey | ZAJTXVHECZCXLH-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC2=C(C=C1)OC(C=C2)(C)C |
| Canonical SMILES | CC(=O)C1=CC2=C(C=C1)OC(C=C2)(C)C |
| Appearance | Oil |
| Description | 6-Acetyl-2, 2-dimethyl-2H-1-benzopyran, also known as demethoxyencecalin or 1-(2, 2-dimethyl-2H-chromen-6-yl)ethanone, belongs to the class of organic compounds known as 2, 2-dimethyl-1-benzopyrans. These are organic compounds containing a 1-benzopyran moiety that carries two methyl groups at the 2-position. 6-Acetyl-2, 2-dimethyl-2H-1-benzopyran is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 6-acetyl-2, 2-dimethyl-2H-1-benzopyran is primarily located in the membrane (predicted from logP). Outside of the human body, 6-acetyl-2, 2-dimethyl-2H-1-benzopyran can be found in fats and oils and sunflower. This makes 6-acetyl-2, 2-dimethyl-2H-1-benzopyran a potential biomarker for the consumption of these food products. |
| PubChem Compound | 177040 |
| Last Modified | Nov 11 2021 |
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